Cas no 2171267-91-5 (4-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid)

• Product Name: 4-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid
• CAS No: 2171267-91-5
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6125915
• PubChem ID: 165553973
• Update Time: 2025-07-25

4-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid
• 2171267-91-5
• 4-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]methyl}benzoic acid
• EN300-1548906

• Inchi： 1S/C28H28N2O5/c1-18(15-26(31)30(2)16-19-11-13-20(14-12-19)27(32)33)29-28(34)35-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-14,18,25H,15-17H2,1-2H3,(H,29,34)(H,32,33)/t18-/m1/s1
• InChI Key： QEFBPFMJHZVSMD-GOSISDBHSA-N
• SMILES： O(C(N[C@H](C)CC(N(C)CC1C=CC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid

Introduction to 4-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid (CAS No. 2171267-91-5)

4-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid, identified by its CAS number 2171267-91-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core functionalized with a complex amide side chain. The presence of a fluoren-9-yl moiety and a methyl group further enhances its molecular complexity, making it a promising candidate for various biochemical applications.

The structural motif of 4-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid is particularly noteworthy due to its potential biological activity. The benzoic acid moiety is well-known for its role in the synthesis of various pharmacologically active agents, while the amide group introduces a polar region that can interact with biological targets. The (3R)-configuration of the chiral center in the side chain adds an additional layer of specificity, which is crucial for modulating biological responses.

In recent years, there has been growing interest in the development of molecules that incorporate fluorene derivatives due to their unique electronic and steric properties. The fluoren-9-yl group in this compound not only contributes to its structural complexity but also enhances its solubility and bioavailability, making it an attractive scaffold for drug design. Furthermore, the methoxycarbonyl group serves as a protecting group for the amine functionality, which can be selectively removed under specific conditions to reveal the reactive amine for further derivatization.

One of the most compelling aspects of 4-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid is its potential application in the development of novel therapeutic agents. Current research in medicinal chemistry has highlighted the importance of designing molecules with high selectivity and potency. The combination of the benzoic acid core, the chiral amide side chain, and the fluoren-9-yl moiety makes this compound a versatile tool for exploring new pharmacological pathways.

Recent studies have demonstrated that compounds with similar structural features exhibit promising activities against various diseases, including cancer and inflammatory disorders. The benzoic acid moiety has been shown to possess anti-inflammatory properties, while the amide group can interact with enzymes and receptors involved in disease pathways. The chiral center in the side chain allows for fine-tuning of biological activity by controlling stereochemistry, which is essential for achieving optimal therapeutic effects.

The fluorene derivative component of this compound has also been explored for its potential in photodynamic therapy and as a fluorescent probe in biological assays. The fluorescence properties of fluorene-based molecules make them valuable tools for imaging and monitoring biological processes in real-time. This capability could be particularly useful in drug discovery efforts, where rapid screening of molecular interactions is essential.

From a synthetic chemistry perspective, 4-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid represents an excellent example of how complex molecular architectures can be constructed through multi-step synthetic routes. The synthesis involves key transformations such as amide bond formation, protection-deprotection strategies, and stereochemical control at multiple stages. These synthetic challenges make this compound a valuable benchmark for developing new synthetic methodologies in pharmaceutical chemistry.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, where molecular structure is meticulously optimized to enhance binding affinity and reduce side effects. The intricate structure of 4-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid aligns well with this approach, as it provides numerous opportunities for rational modification to improve pharmacological properties.

In conclusion, 4-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid (CAS No. 2171267-91-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its complex structure, incorporating functional groups such as benzoic acid, fluorene derivatives, and chiral amides, makes it a valuable scaffold for exploring new therapeutic modalities. As research continues to uncover novel applications for this compound, it is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing effective treatments.